B1577339 Myeloid cathelicidin 1

Myeloid cathelicidin 1

Cat. No.: B1577339
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Myeloid cathelicidin 1, part of the cathelicidin family of antimicrobial peptides (AMPs), plays critical roles in innate immunity and disease pathogenesis. In humans, the primary cathelicidin is LL-37/hCAP-18, while its murine homolog is CRAMP. Structurally, cathelicidins consist of a conserved N-terminal cathelin domain and a variable C-terminal antimicrobial domain . This compound is predominantly expressed in myeloid cells, such as neutrophils and macrophages, and exhibits dual roles: direct antimicrobial activity and immunomodulatory functions .

In cancer biology, myeloid-derived cathelicidin (e.g., CRAMP in mice) promotes lung tumor growth by recruiting myeloid cells to tumor sites, a process dependent on NF-κB signaling and tumor-secreted factors . Conversely, in psoriasis, cathelicidin LL-37 complexes with self-DNA to activate plasmacytoid dendritic cells via TLR-9, driving interferon-α production and inflammation . Regulatory mechanisms include vitamin D receptor (VDR)-mediated induction via vitamin D response elements (VDREs) in the CAMP gene, though alternative pathways involving bile acids (e.g., TGR5-ERK1/2 signaling) and compounds like curcumin (VDR-independent) have also been identified .

Properties

bioactivity

Antimicrobial

sequence

KRFGRLAKSFLRMRILLPRRKILLAS

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Cathelicidins

Cathelicidin Species Key Domains Primary Expression Sites Key Activities
LL-37/CRAMP Human/Mouse Cathelin + α-helical C-terminus Myeloid cells, epithelial Antimicrobial, pro-tumorigenic
Deer Cathelicidin 1 Sika deer Cathelin + variable C-terminus Antlers T-cell regulation
Pc-CATH1 Burmese python Truncation-resistant core Myeloid cells Broad-spectrum antimicrobial

Table 2: Regulatory Pathways and Clinical Associations

Pathway Inducing Factors Clinical Correlation References
VDR/VDRE 1,25(OH)₂D₃, resveratrol Psoriasis, tuberculosis
TGR5-ERK1/2 Bile acid metabolites Lung epithelial immunity
NF-κB/p65 Tumor-derived soluble factors Lung cancer progression

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.